Cas no 47563-54-2 (Dimethyl 4,4'-(phenylphosphoryl)dibenzoate)

• Product Name: Dimethyl 4,4'-(phenylphosphoryl)dibenzoate
• CAS No: 47563-54-2
• MF: C₂₂H₁₉O₅P
• MW: 394.357027292252
• CID: 2828521
• PubChem ID: 71362910
• Update Time: 2025-04-21

Dimethyl 4,4'-(phenylphosphoryl)dibenzoate Chemical and Physical Properties

Names and Identifiers

• DTXSID50786509
• Dimethyl 4,4'-(phenylphosphoryl)dibenzoate
• 47563-54-2

• Inchi： 1S/C22H19O5P/c1-26-21(23)16-8-12-19(13-9-16)28(25,18-6-4-3-5-7-18)20-14-10-17(11-15-20)22(24)27-2/h3-15H,1-2H3
• InChI Key： RPXVCJBDTFPXJP-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC(C(=O)OC)=CC=1)(C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 394.09701070Da
• Monoisotopic Mass: 394.09701070Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 69.7Ų